![molecular formula C22H25NO2 B5854547 2-(3,4-dimethoxyphenyl)-N-methyl-N-(1-naphthylmethyl)ethanamine](/img/structure/B5854547.png)
2-(3,4-dimethoxyphenyl)-N-methyl-N-(1-naphthylmethyl)ethanamine
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Overview
Description
2-(3,4-dimethoxyphenyl)-N-methyl-N-(1-naphthylmethyl)ethanamine, commonly known as DMNPEA, is a chemical compound that belongs to the class of phenethylamines. It is a synthetic compound that is structurally similar to other psychoactive substances such as amphetamines and MDMA. DMNPEA has gained significant attention in the scientific community due to its potential applications in various research fields.
Mechanism of Action
DMNPEA acts as a selective agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. It also has affinity for other serotonin receptors, including the 5-HT2B and 5-HT2C receptors. DMNPEA's mechanism of action is similar to other psychoactive substances such as LSD and psilocybin, which also act as agonists of the 5-HT2A receptor.
Biochemical and Physiological Effects:
DMNPEA's effects on the body are primarily mediated through its interaction with the 5-HT2A receptor. It has been shown to induce changes in perception, mood, and cognition, similar to other psychoactive substances. DMNPEA has also been shown to have cardiovascular effects, including changes in blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
DMNPEA's potency and selectivity for the 5-HT2A receptor make it a valuable tool for studying the receptor's function and role in various physiological processes. However, its psychoactive effects may limit its use in certain studies, and caution should be taken when handling the compound.
Future Directions
DMNPEA's potential applications in cancer research and as a tool for studying the central nervous system make it a promising compound for future research. Further studies are needed to fully understand its mechanism of action and potential therapeutic applications. Additionally, the development of more selective agonists of the 5-HT2A receptor may lead to the discovery of new drugs for the treatment of various disorders.
Synthesis Methods
DMNPEA can be synthesized using various methods, including the reductive amination of 3,4-dimethoxyphenylacetone with N-methyl-1-naphthalenemethylamine. This synthesis method has been optimized to produce high yields of DMNPEA with high purity. Other methods of synthesis include the use of Grignard reagents and the reductive alkylation of 3,4-dimethoxyphenylacetone with N-methyl-1-naphthalenemethylamine.
Scientific Research Applications
DMNPEA has been used in various scientific research studies, including studies on the central nervous system, cardiovascular system, and cancer research. DMNPEA has been shown to have potent anti-cancer properties, making it a potential candidate for cancer treatment. It has also been used in studies on the mechanism of action of drugs and neurotransmitters in the brain.
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-N-methyl-N-(naphthalen-1-ylmethyl)ethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO2/c1-23(14-13-17-11-12-21(24-2)22(15-17)25-3)16-19-9-6-8-18-7-4-5-10-20(18)19/h4-12,15H,13-14,16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSTRREFNAIAIQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC1=CC(=C(C=C1)OC)OC)CC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
37.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47198182 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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